Ethyl 2-(2-(1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamido)thiazol-4-yl)acetate

Specification

• CAS No.: 2034257-38-8
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.49
• IUPAC Name: ethyl 2-[2-[[1-(6-phenylpyrimidin-4-yl)azetidine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate
• Standard InChI: InChI=1S/C21H21N5O3S/c1-2-29-19(27)8-16-12-30-21(24-16)25-20(28)15-10-26(11-15)18-9-17(22-13-23-18)14-6-4-3-5-7-14/h3-7,9,12-13,15H,2,8,10-11H2,1H3,(H,24,25,28)
• Standard InChI Key: DMFHXQXZJJAKPN-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2CN(C2)C3=NC=NC(=C3)C4=CC=CC=C4

Introduction

2.1. Structural Overview

The compound features a thiazole ring connected to an azetidine core, which is further linked to a phenylpyrimidine moiety. This arrangement suggests potential for diverse biological interactions due to the presence of multiple functional groups.

2.2. Synthesis

While specific synthesis details for Ethyl 2-(2-(1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamido)thiazol-4-yl)acetate are not available, related compounds often involve multi-step organic reactions. These typically include the use of strong bases, solvents like dimethylformamide, and coupling agents to form amide bonds. Purification techniques such as chromatography are essential for achieving high purity.

Biological Activities and Potential Applications

Compounds with similar structures, such as azetidine and thiazole derivatives, have shown promise in exhibiting antioxidant, antimicrobial, and anti-inflammatory effects. These activities are often attributed to the interaction of the compound's functional groups with specific biological targets.

Research Findings and Data

Given the lack of specific data on Ethyl 2-(2-(1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamido)thiazol-4-yl)acetate, we can consider related compounds for insight into potential biological activities and synthesis strategies.

4.1. Related Compounds

Compound	Biological Activity	Synthesis Method
Ethyl 2-(1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate	Antioxidant, antimicrobial, anti-inflammatory	Multi-step organic reactions involving strong bases and coupling agents
N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives	Cytotoxic activity against cancer cell lines	Involves reflux and basification steps

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis protocols to produce this compound with high purity.

• Biological Evaluation: Investigating its potential biological activities, such as antioxidant, antimicrobial, and anti-inflammatory effects.

• Structural Modifications: Exploring modifications to enhance its therapeutic potential by altering functional groups or the core structure.

Given the current lack of specific information, further research is needed to fully understand the properties and applications of Ethyl 2-(2-(1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamido)thiazol-4-yl)acetate.